N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide

• IUPAC Name: 3,4-dichloro-2-methoxy-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C10H11Cl2NO3S/c1-3-6-13-17(14,15)8-5-4-7(11)9(12)10(8)16-2/h3-5,13H,1,6H2,2H3
• InChI Key: HUXQDIKZWBUMRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)NCC=C
• Molecular Formula: C10H11Cl2NO3S
• Molecular Weight: 296.17 g/mol

Description

Synthesis Analysis

The synthesis of N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide and related compounds involves multiple steps, including chlorination, sulfonation, and alkylation reactions. For instance, N-chloro-N-methoxybenzenesulfonamide, a related compound, can be prepared in high yield through the chlorination of various substrates, indicating a method that might be adaptable for synthesizing the target compound (Xiao-Qiu Pu et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds similar to N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide has been studied using crystallographic methods. For example, N-(1-Allyl-1H-indazol-5-yl)-4-methylbenzenesulfonamide and N-allyl-N-benzyl-4-methylbenzenesulfonamide have been characterized, showing diverse molecular conformations and hydrogen bonding patterns, which could provide insights into the molecular structure of the target compound (Hakima Chicha et al., 2013; Brock A. Stenfors & F. Ngassa, 2020).

Chemical Reactions and Properties

The chemical reactivity of N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide is not directly documented, but related sulfonamides have been utilized in various chemical transformations. These include chlorination, nitration, and alkylation reactions, which could potentially apply to N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide (T. Fukuyama et al., 1995).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystal structure have been analyzed for similar sulfonamide compounds, providing a basis for understanding the physical characteristics of N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide. Crystallographic studies can reveal detailed information about molecular geometry, intermolecular interactions, and packing in the solid state (R. Souza et al., 2018).

Chemical Properties Analysis

The chemical properties of sulfonamides, including reactivity patterns, stability under various conditions, and interactions with other chemical entities, are crucial for understanding the behavior of N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide. Studies on related compounds highlight their potential for undergoing various chemical reactions, such as sulfonation and alkylation, which are relevant for synthetic and application purposes (J. Fischer et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been shown to target various cellular structures and processes .

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been shown to influence various biochemical pathways .

Pharmacokinetics

These properties significantly impact the bioavailability of a compound .

Result of Action

Similar compounds have been shown to have various effects on cellular processes .

Safety and Hazards

Understanding the safety and hazards associated with a compound is crucial for its safe handling and use. Unfortunately, specific details about the safety and hazards of “N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide” are not available in the sources I have access to.

Future Directions

The future directions for research on a compound often involve exploring its potential applications and improving its synthesis process. Unfortunately, specific details about the future directions for “N-allyl-3,4-dichloro-2-methoxybenzenesulfonamide” are not available in the sources I have access to.